Cas no 30247-98-4 (5-Mercaptovaleric Acid)

• Product Name: 5-Mercaptovaleric Acid
• CAS No: 30247-98-4
• Molecular Formula: C₅H₁₀O₂S
• Molecular Weight: 134.1967
• MDL: MFCD14642001
• CID: 1441755
• PubChem ID: 10909614

5-Mercaptovaleric Acid Properties

Names and Identifiers

• Pentanoic acid, 5-mercapto-
• 5-Mercaptopentanoic acid
• 5-Mercaptovaleric Acid
• 5-sulfanylpentanoic acid
• PD182619
• CHEMBL294565
• AKOS010615958
• 30247-98-4
• GCIZMJUHGHGRNW-UHFFFAOYSA-N
• 5-Sulfanylvaleric acid
• MFCD14642001
• VPX7SE7TKE
• E79459
• DB-229397
• EN300-109049
• SCHEMBL204062
• LCZC2347
• 5-sulfanylpentanoicAcid
• 5-Mercapto-pentanoic acid
• Z808230828
• SY141369
• DTXSID90447945
• BDBM50127619
• UNII-VPX7SE7TKE

• MDL： MFCD14642001
• InChIKey： GCIZMJUHGHGRNW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O2S/c6-5(7)3-1-2-4-8/h8H,1-4H2,(H,6,7)
• SMILES： OC(=O)CCCCS

Computed Properties

• Exact Mass: 134.0402
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 134.04015073g/mol
• Heavy Atom Count: 8
• Complexity: 72.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 37.3
• Boiling Point: 265.453 °C at 760 mmHg
• Flash Point: 114.342 °C
• Density: 1.121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids